molecular formula C16H10N4Na2O9S2 B1450915 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-[(4-nitro-2-sulfophenyl)azo]-, disodium salt CAS No. 6441-91-4

2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-[(4-nitro-2-sulfophenyl)azo]-, disodium salt

Cat. No. B1450915
CAS RN: 6441-91-4
M. Wt: 512.4 g/mol
InChI Key: ARZVLGVDYAMAFX-UHFFFAOYSA-L
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Description

The compound “2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-[(4-nitro-2-sulfophenyl)azo]-, disodium salt” is a research compound. It is derived from 6-Amino-4-hydroxy-2-naphthalenesulfonic acid, which is obtained as white or gray crystals . The sodium salt of this compound dissolves readily in water to form solutions that exhibit a blue fluorescence .


Synthesis Analysis

The synthesis of this compound involves the azo coupling reaction of 6-Amino-4-hydroxy-2-naphthalenesulfonic acid with 3-trifluoromethyl- and 4-nitrobenzenediazonium ion in relatively highly concentrated aqueous alkaline solutions . This reaction gives ratios of aminoazo to hydroxyazo compounds .


Molecular Structure Analysis

The molecular structure of the compound can be represented by the SMILES string Nc1ccc2cc(cc(O)c2c1)S(O)(=O)=O . The empirical formula of the compound is C10H9NO4S and its molecular weight is 239.25 .


Chemical Reactions Analysis

The compound undergoes azo coupling reaction with 3-trifluoromethyl- and 4-nitrobenzenediazonium ion in relative highly concentrated aqueous alkaline solutions . This reaction gives ratios of aminoazo to hydroxyazo compounds .


Physical And Chemical Properties Analysis

The compound is obtained as white or gray crystals . It is only sparingly soluble in water even at 100℃ (0.4%) . The sodium salt of this compound dissolves readily in water to form solutions that exhibit a blue fluorescence .

Scientific Research Applications

Purification of Textile Effluents

Acid Violet 1 (AV1), an azo class dye, is often found in textile effluents and can degrade into toxic aromatic amines in the environment . To treat such effluents before they are discharged into surface waters, two methods have been proposed: adsorption and advanced oxidation processes (AOPs) . The removal efficiency of AV1 by the anion exchangers was higher than 99% after 40 min of phase contact time . AOPs involved the usage of hydrogen peroxide and peracetic acid (PAA) as oxidizing agents .

Dyeing of Proteinous Fabrics

Acid Violet 1 has been used in the eco-friendly dyeing of proteinous fabrics such as silk and wool . The dye can bind with these fabrics through ionic interaction to provide good colorfastness properties . A study found that dyeing of irradiated silk at 65 °C for 35 min, using 55 mL of irradiated dye solution containing 1 g/100 mL salt, has given excellent results .

Use in Advanced Oxidation Processes

Advanced Oxidation Processes (AOPs) are characterized by the in-situ production of highly reactive radicals capable of degrading organic chemicals . Acid Violet 1 can be used in these processes, with the efficiency of oxidation measured by the degree of decolorization in the systems with Fe 2+ being higher than 99% after 10–60 min .

Use in Microwave Radiation Dyeing

Acid Violet 1 has been used in the dyeing of proteinous fabrics under microwave radiation . The study found that the color developed is fast under optimal conditions, and the dyeing process has given significant results . This shows that the utilization of microwave rays is a cost-, time-, and energy-effective process .

properties

IUPAC Name

disodium;6-amino-4-hydroxy-5-[(4-nitro-2-sulfonatophenyl)diazenyl]naphthalene-2-sulfonate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12N4O9S2.2Na/c17-11-3-1-8-5-10(30(24,25)26)7-13(21)15(8)16(11)19-18-12-4-2-9(20(22)23)6-14(12)31(27,28)29;;/h1-7,21H,17H2,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ARZVLGVDYAMAFX-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C2=C(C=C(C=C21)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)[N+](=O)[O-])S(=O)(=O)[O-])N.[Na+].[Na+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H10N4Na2O9S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID8064359
Record name 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-[(4-nitro-2-sulfophenyl)azo]-, disodium salt
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID8064359
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

512.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-[(4-nitro-2-sulfophenyl)azo]-, disodium salt

CAS RN

6441-91-4
Record name Acid Violet 1
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006441914
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-[2-(4-nitro-2-sulfophenyl)diazenyl]-, sodium salt (1:2)
Source EPA Chemicals under the TSCA
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Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-[(4-nitro-2-sulfophenyl)azo]-, disodium salt
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID8064359
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Disodium 6-amino-4-hydroxy-5-[(4-nitro-2-sulphonatophenyl)azo]naphthalene-2-sulphonate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.026.573
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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